![molecular formula C16H10O4 B174317 3-benzoyl-7-hydroxy-2H-chromen-2-one CAS No. 19088-67-6](/img/structure/B174317.png)
3-benzoyl-7-hydroxy-2H-chromen-2-one
Overview
Description
3-Benzoyl-7-hydroxy-2H-chromen-2-one is a chemical compound with the molecular formula C16H10O4 . It has a molecular weight of 266.25 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H10O4/c17-12-7-6-11-8-13 (16 (19)20-14 (11)9-12)15 (18)10-4-2-1-3-5-10/h1-9,17H .Physical And Chemical Properties Analysis
The compound has a boiling point of 513.7±50.0 °C at 760 mmHg and a melting point of 241 C . It has a density of 1.4±0.1 g/cm3 . The compound has 4 H bond acceptors, 1 H bond donor, and 2 freely rotating bonds . Its ACD/LogP value is 3.16 .Scientific Research Applications
Synthesis and Derivatives
- Alkylation and Acylation: Alkylation of 4-hydroxy-2H-chromen-2-ones, closely related to 3-benzoyl-7-hydroxy-2H-chromen-2-one, has been achieved using 2-chloromethyloxirane, leading to epoxypropoxy derivatives. These derivatives were further treated with various amines and acylated at the hydroxy group with benzoyl chloride (Avetisyan, Alvandzhyan, & Avetisyan, 2009).
- Functionalized Chromen-2-thiones Synthesis: A method for synthesizing functionalized 2H-chromene-2-thiones, including 3-aroyl/heteroaroyl-2H-chromene-2-thiones, has been developed. This involves the condensation of β-oxodithioesters and salicylaldehydes/α-hydroxynaphthaldehydes (Verma, Verma, Raghuvanshi, & Singh, 2011).
Biological Applications
- Antidiabetic Activity: A series of 3-(4,5-dihydro-1H-pyrazol-3-yl)-4-hydroxy-2H-chromen-2-one derivatives, related to this compound, were synthesized and evaluated for antidiabetic activity. Some derivatives showed promising IC50 values, indicating potential as antidiabetic agents (Telvekar, Mundlod, Jadhav, Hatvate, & Ghodse, 2020).
Chemical Properties and Reactions
- Triazole Derivative Formation: Heating N′-benzoyl-7-hydroxy-6-hexyl-2-oxo-2H-chromene-3-carbohydrazonamide led to the formation of a triazole derivative of a 3-substituted chromenone, indicating the versatility of such compounds in synthesizing heterocyclic derivatives (Baumer, Kovalenko, Sytnyk, & Chernykh, 2004).
- Fluorescent Probe Synthesis: The synthesis of 3-hetaryl substituted coumarin derivatives, including 7-hydroxy-2H-chromen-2-on and 9-hydroxy-2H-benzo(f)chromen-2-on, was achieved for potential use as fluorescent probes in molecular biology and medicine (Deligeorgiev, Tsvetkova, Ivanova, & Timtcheva, 2008).
Synthesis Methodologies
- Nanoparticle-Catalyzed Synthesis: MgO nanoparticles were used as a catalyst for the diastereoselective synthesis of trans-2-benzoyl-3-(aryl)-2H-furo[3,2-c]chromen-4(3H)-ones, highlighting the role of nanotechnology in enhancing reaction efficiency (Safaei‐Ghomi, Babaei, Shahbazi-Alavi, & Zahedi, 2017).
Green Chemistry Approaches
- Microwave-Assisted Synthesis: A microwave-irradiated, solvent-free method was developed for synthesizing functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones. This approach highlights the push towards more environmentally friendly chemical synthesis methods (Kumar, Kaur, Gupta, & Sharma, 2015).
Safety and Hazards
Properties
IUPAC Name |
3-benzoyl-7-hydroxychromen-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O4/c17-12-7-6-11-8-13(16(19)20-14(11)9-12)15(18)10-4-2-1-3-5-10/h1-9,17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWQPLMCCTUJLSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C(C=C3)O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70419943 | |
Record name | 3-benzoyl-7-hydroxy-2H-chromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70419943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19088-67-6 | |
Record name | 3-benzoyl-7-hydroxy-2H-chromen-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70419943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does 3-benzoyl-7-hydroxy-2H-chromen-2-one interact with hDPP III and what are the potential downstream effects?
A: Molecular docking studies predict that this compound binds to the inter-domain cleft region of hDPP III []. This binding interaction is further stabilized by the crucial role of the 7-OH group on the coumarin core and key amino acid residues within the enzyme's active site, including Ile315, Ser317, Glu329, Phe381, Pro387, and Ile390. While the precise downstream effects of this inhibition are still under investigation, inhibiting hDPP III activity could have implications for various physiological processes, including pain modulation, blood pressure regulation, and potentially even cancer progression, given the enzyme's implicated roles in these areas. Further research is needed to fully elucidate the therapeutic potential and potential side effects of hDPP III inhibition by this compound.
Q2: What is the relationship between the structure of this compound and its ability to inhibit hDPP III?
A: The study employed Quantitative Structure-Activity Relationship (QSAR) modeling to investigate this relationship []. The model indicated that the presence of larger substituents containing double or triple bonds and aromatic hydroxyl groups on the coumarin scaffold enhanced inhibitory activity against hDPP III. Specifically, the presence of the benzoyl group at position 3 and the hydroxyl group at position 7 of the coumarin core in this compound appear to be critical for its potent inhibitory activity. This information can guide the design of even more potent and selective hDPP III inhibitors based on the coumarin scaffold.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.